Cas no 112212-95-0 (2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide)

2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide structure
112212-95-0 structure
Product Name:2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide
CAS No:112212-95-0
MF:C5H7NO2S
MW:145.179579973221
CID:3616602
PubChem ID:13778881
Update Time:2025-04-22

2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide
    • 112212-95-0
    • DTXSID001232830
    • Inchi: 1S/C5H7NO2S/c6-4-5-2-1-3-9(5,7)8/h5H,1-3H2
    • InChI Key: HWIMUILMAKIPFO-UHFFFAOYSA-N
    • SMILES: C1(C#N)S(=O)(=O)CCC1

Computed Properties

  • Exact Mass: 145.01974964Da
  • Monoisotopic Mass: 145.01974964Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 66.3Ų
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